Cas no 110033-27-7 (Benzo[b]thiophene-3,4-diol, 2-phenyl-)

• Product Name: Benzo[b]thiophene-3,4-diol, 2-phenyl-
• CAS No: 110033-27-7
• MF: C₁₄H₁₀O₂S
• MW: 242.293002605438
• CID: 1190893
• Update Time: 2024-08-05

Benzo[b]thiophene-3,4-diol, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3,4-diol, 2-phenyl-

• Inchi： 1S/C14H10O2S/c15-10-7-4-8-11-12(10)13(16)14(17-11)9-5-2-1-3-6-9/h1-8,15-16H
• InChI Key： QFTRNQFABDQMMT-UHFFFAOYSA-N
• SMILES： C12=CC=CC(O)=C1C(O)=C(C1=CC=CC=C1)S2

Computed Properties

• Exact Mass: 242.0402

Experimental Properties

• Density: 1.383±0.06 g/cm3(Predicted)
• Boiling Point: 463.7±40.0 °C(Predicted)
• PSA: 40.46
• pka: 5.74±0.50(Predicted)